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Compound of Interest

Compound Name: 2-Chloroanthracene-13C6

Cat. No.: B15556652 Get Quote

For immediate reference, this guide provides critical safety protocols, personal protective

equipment (PPE) requirements, and disposal procedures for 2-Chloroanthracene-13C6.

Researchers, scientists, and drug development professionals should review this information

thoroughly before handling this compound.

2-Chloroanthracene-13C6 is a chlorinated polycyclic aromatic hydrocarbon (PAH) with known

mutagenic properties.[1] As a derivative of anthracene, it is classified as a skin and eye irritant.

[2] Due to its hazardous nature, stringent adherence to safety protocols is mandatory to

minimize exposure risk. The isotopically labeled nature of this compound does not alter its

chemical reactivity or toxicity compared to its unlabeled counterpart. Therefore, all safety

precautions for 2-chloroanthracene apply to 2-Chloroanthracene-13C6.

Quantitative Data Summary
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Property Value Source

Molecular Formula C₈¹³C₆H₉Cl CymitQuimica[1]

Molecular Weight 218.63 g/mol CymitQuimica[1]

Physical State Solid (Neat) CymitQuimica[1]

Appearance
White to Light yellow

powder/crystal
Tokyo Chemical Industry

Melting Point 222.0 to 226.0 °C Tokyo Chemical Industry

Purity >98.0% (GC) Tokyo Chemical Industry

Storage Temperature

Room Temperature

(Recommended in a cool, dark

place, <15°C)

Tokyo Chemical Industry

Personal Protective Equipment (PPE)
A comprehensive PPE program is essential to reduce exposure to PAHs, which can occur

through inhalation, skin contact, and accidental ingestion.[3] The following PPE is required

when handling 2-Chloroanthracene-13C6:

Respiratory Protection: For handling the solid compound outside of a certified chemical fume

hood, a full-face air-purifying respirator with appropriate cartridges for organic vapors and

particulates is necessary.[4]

Hand Protection: Wear double-layered chemical-resistant gloves (e.g., nitrile) to prevent skin

contact.[4]

Eye and Face Protection: Use safety glasses with side shields or a face shield.[4]

Body Protection: A fully buttoned lab coat or chemical-resistant coveralls should be worn.[4]

Foot Protection: Chemical-resistant, steel-toed boots or shoes are recommended.[4]
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Experimental Protocol: Weighing and Solution
Preparation
This protocol outlines the steps for safely weighing 2-Chloroanthracene-13C6 and preparing a

stock solution.

Preparation:

Ensure a certified chemical fume hood is operational.

Gather all necessary equipment: analytical balance, spatulas, weighing paper, volumetric

flask with a stopper, and the appropriate solvent.

Don all required PPE as specified above.

Weighing:

Inside the chemical fume hood, carefully open the container of 2-Chloroanthracene-
13C6.

Using a clean spatula, transfer the desired amount of the solid onto weighing paper on the

analytical balance.

Record the exact weight.

Solution Preparation:

Carefully transfer the weighed solid into a volumetric flask of the desired volume.

Add a small amount of the appropriate solvent to the flask and swirl gently to dissolve the

solid.

Once dissolved, add the solvent to the calibration mark on the volumetric flask.

Stopper the flask and invert it several times to ensure a homogenous solution.

Cleanup:
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Wipe down the spatula and any contaminated surfaces with a solvent-moistened cloth.

Dispose of the weighing paper and any contaminated disposables in a designated

hazardous waste container.

Wash hands thoroughly after removing gloves.

Disposal Plan
All waste contaminated with 2-Chloroanthracene-13C6 must be treated as hazardous.

Solid Waste: Contaminated items such as gloves, weighing paper, and pipette tips should be

collected in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Unused solutions and solvent rinses should be collected in a separate, labeled

hazardous waste container for halogenated organic compounds.

Follow all institutional and local regulations for the disposal of hazardous chemical waste.
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Workflow for Handling 2-Chloroanthracene-13C6
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Caption: Logical workflow for the safe handling and disposal of 2-Chloroanthracene-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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